Cas no 89877-53-2 (Ethanone, 1-(3-hydroxy-2-methyl-4-nitrophenyl)-)

89877-53-2 structure
Product name:Ethanone, 1-(3-hydroxy-2-methyl-4-nitrophenyl)-
Ethanone, 1-(3-hydroxy-2-methyl-4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(3-hydroxy-2-methyl-4-nitrophenyl)-
- 1-(3-hydroxy-2-methyl-4-nitrophenyl)ethanone
- 1-(3-Hydroxy-2-methyl-4-nitrophenyl)ethan-1-one
- DTXSID40755840
- 89877-53-2
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- Inchi: InChI=1S/C9H9NO4/c1-5-7(6(2)11)3-4-8(9(5)12)10(13)14/h3-4,12H,1-2H3
- InChI Key: XBBQBDCDJMJHGU-UHFFFAOYSA-N
- SMILES: CC1=C(C=CC(=C1O)[N+](=O)[O-])C(=O)C
Computed Properties
- Exact Mass: 195.05315777g/mol
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 83.1Ų
Ethanone, 1-(3-hydroxy-2-methyl-4-nitrophenyl)- Related Literature
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Fang Tian,Xiao-Nian Li,Lin Peng,Li-Xin Wang Org. Biomol. Chem., 2015,13, 6371-6379
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Dingqin Hu,Qianguang Yang,Haiyan Chen,Friso Wobben,Vincent M. Le Corre,Ranbir Singh,Tao Liu,Ruijie Ma,Hua Tang,L. Jan Anton Koster,Tainan Duan,He Yan,Zhipeng Kan,Zeyun Xiao,Shirong Lu Energy Environ. Sci., 2020,13, 2134-2141
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Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
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6. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ionDeqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
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R. J. Braham,A. T. Harris Phys. Chem. Chem. Phys., 2013,15, 12373-12385
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
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